3-methyl-2-oxo-1H,2H,3H-pyrrolo[1,2-a]imidazole-6-carbonitrile

• IUPAC Name: 3-methyl-2-oxo-1,3-dihydropyrrolo[1,2-a]imidazole-6-carbonitrile
• InChI: InChI=1S/C8H7N3O/c1-5-8(12)10-7-2-6(3-9)4-11(5)7/h2,4-5H,1H3,(H,10,12)
• InChI Key: REDXEZJAVOEZAO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=CC(=CN12)C#N
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol

Description

Imidazole and pyrrolopyrazine derivatives, which are similar to the structure of your compound, are nitrogen-containing heterocycles. They are key components in a variety of applications, including pharmaceuticals, organic materials, and bioactive molecules.

Synthesis Analysis

The synthesis of similar compounds often involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The structure of similar compounds often includes a pyrrole ring and a pyrazine ring.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve the formation of bonds during the synthesis of the imidazole.

Physical And Chemical Properties Analysis

Imidazole, a similar compound, is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Pharmaceutical Drug Development

Imidazole derivatives are well-known for their therapeutic potential. The compound can be utilized in the development of new drugs due to its structural similarity to biologically active imidazoles. .

Synthesis of Bioactive Molecules

The regiocontrolled synthesis of substituted imidazoles, like our compound, allows for the creation of functional molecules used in everyday applications. .

Nootropic Agents

Some pyrroloimidazole derivatives have been studied for their cognitive-enhancing effects. .

Adrenergic Receptor Agonists

The structural framework of pyrroloimidazoles has been utilized to create adrenergic receptor agonists. .

Future Directions

Given the wide range of biological activities exhibited by similar compounds, they have become an important synthon in the development of new drugs. Therefore, the future directions in this field may involve designing and synthesizing new leads to treat various diseases.

Mechanism of Action

Target of Action

• The primary targets of this compound are not clearly recognized. However, it belongs to the pyrrolopyrazine scaffold, which contains both pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .

Biochemical Pathways

• Without specific data on this compound, we can only speculate. However, pyrrolopyrazine derivatives have been associated with various pathways, such as kinase signaling, inflammation, and cell proliferation .